Cas no 22467-58-9 ((3-methyl-3-bicyclo[2.2.1]heptanyl) 4-nitrobenzoate)

• Product name: (3-methyl-3-bicyclo[2.2.1]heptanyl) 4-nitrobenzoate
• CAS No: 22467-58-9
• MF: C₁₅H₁₇NO₄
• MW: 275.29978
• CID: 912378
• PubChem ID: 296929

(3-methyl-3-bicyclo[2.2.1]heptanyl) 4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• (3-methyl-3-bicyclo[2.2.1]heptanyl) 4-nitrobenzoate
• 2-endo-Methyl-2-exo-(4-nitro-benzoyloxy)-norbornan
• AC1L6QVC
• NSC167498
• 2-METHYL-EXO-NORBORNYL 4-NITROBENZOATE
• AKOS024325092
• NSC-167498
• DTXSID70304825
• 2-methyl-2-norbornyl p-nitro-benzoate
• 22467-58-9
• 2-METHYL-ENDO-NORBORNYL 4-NITROBENZOATE

• Inchi： InChI=1S/C15H17NO4/c1-15(9-10-2-5-12(15)8-10)20-14(17)11-3-6-13(7-4-11)16(18)19/h3-4,6-7,10,12H,2,5,8-9H2,1H3
• InChI Key： KKEJRNFFZBCZMW-UHFFFAOYSA-N
• SMILES： CC1(CC2CCC1C2)OC(=O)C3=CC=C(C=C3)[N+](=O)[O-]

Computed Properties

• Exact Mass: 275.11581
• Monoisotopic Mass: 275.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1Ų
• XLogP3: 3.5

Experimental Properties

• Density: 1.27
• Boiling Point: 405°C at 760 mmHg
• Flash Point: 169.9°C
• Refractive Index: 1.58
• PSA: 69.44
• LogP: 3.85350